19,24-Dioctadecyldotetracontane

• CAS No.: 72942-95-1
• Molecular Formula: C78H158
• Molecular Weight: 1096.1 g/mol
• IUPAC Name: 19,24-dioctadecyldotetracontane
• InChI: InChI=1S/C78H158/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-71-77(72-66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2)75-69-70-76-78(73-67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3)74-68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4/h77-78H,5-76H2,1-4H3
• InChI Key: XRWKLCUUSVWUNG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCC(CCCCCCCCCCCCCCCCCC)CCCCC(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Description

19,24-Dioctadecyldotetracontane is a long-chain hydrocarbon with the molecular formula C₇₈H₁₅₈. It is a branched alkane, known for its significant length and high molecular weight of 1096.122 g/mol . This compound is often used in studies related to gas chromatography due to its unique structural properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 19,24-Dioctadecyldotetracontane typically involves the coupling of smaller hydrocarbon chains. One common method is the catalytic hydrogenation of long-chain alkenes or alkynes in the presence of a metal catalyst such as palladium or platinum. The reaction is carried out under high pressure and temperature to ensure complete hydrogenation .

Industrial Production Methods

Industrial production of this compound involves similar hydrogenation processes but on a larger scale. The use of continuous flow reactors allows for the efficient production of this compound. The process is optimized to maintain high purity and yield, often involving multiple stages of purification such as distillation and crystallization .

Chemical Reactions Analysis

Types of Reactions

19,24-Dioctadecyldotetracontane primarily undergoes reactions typical of alkanes, such as:

Oxidation: This compound can be oxidized to form alcohols, ketones, or carboxylic acids under controlled conditions.

Substitution: Halogenation reactions can occur, where hydrogen atoms are replaced by halogen atoms (e.g., chlorine or bromine) in the presence of UV light or a suitable catalyst.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Substitution: Halogenation typically uses chlorine (Cl₂) or bromine (Br₂) with UV light or a radical initiator.

Major Products Formed

Oxidation: Depending on the extent of oxidation, products can range from primary alcohols to carboxylic acids.

Substitution: Halogenated alkanes are the primary products, with varying degrees of substitution depending on reaction conditions.

Scientific Research Applications

19,24-Dioctadecyldotetracontane has several applications in scientific research:

Gas Chromatography: Used as a stationary phase due to its non-polar nature and high molecular weight, providing unique separation properties for various analytes.

Material Science: Studied for its potential use in creating hydrophobic surfaces and coatings.

Biological Studies: Investigated for its interactions with biological membranes and potential use in drug delivery systems.

Mechanism of Action

The mechanism of action of 19,24-Dioctadecyldotetracontane is primarily physical rather than chemical. Its long hydrocarbon chain interacts with other molecules through van der Waals forces, making it useful in applications requiring non-polar interactions. In gas chromatography, it acts as a stationary phase, separating compounds based on their volatility and interaction with the stationary phase .

Comparison with Similar Compounds

Similar Compounds

18,23-Dioctadecyl-1-hentetracontanol: Similar in structure but contains an alcohol group, making it more polar.

19,24-Dioctadecyldotetracontane with Substituents: Variants where one or more hydrogen atoms are replaced with functional groups such as hydroxyl (OH), cyano (CN), or trifluoromethyl (CF₃) groups.

Uniqueness

This compound is unique due to its long, non-polar hydrocarbon chain, making it highly hydrophobic and suitable for applications requiring non-polar interactions. Its structural simplicity compared to its substituted counterparts allows for predictable behavior in various chemical processes .